Benzofuran-5-yl-oxoacetic acid ethyl ester

• IUPAC Name: ethyl 2-(1-benzofuran-5-yl)-2-oxoacetate
• InChI: InChI=1S/C12H10O4/c1-2-15-12(14)11(13)9-3-4-10-8(7-9)5-6-16-10/h3-7H,2H2,1H3
• InChI Key: DUDKRTSWPCGTAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CC2=C(C=C1)OC=C2
• Molecular Formula: C12H10O4
• Molecular Weight: 218.20 g/mol

Description

Benzofuran-5-yl-oxoacetic acid ethyl ester is a chemical compound with the molecular formula C12H10O4. It has a molecular weight of 218.21. This compound is part of the benzofuran family, which is widely found in natural products and has a broad range of biological and pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzofuran ring attached to an oxoacetic acid ethyl ester group. The benzofuran ring is a heterocyclic compound, consisting of a fused benzene and furan ring.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 324.9±15.0 °C and a predicted density of 1.251±0.06 g/cm3.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Benzofuran derivatives, including those related to Benzofuran-5-yl-oxoacetic acid ethyl ester, have shown antimicrobial and antifungal properties. For example, compounds synthesized from ethyl 4‐(benzofuran‐2‐yl)‐2,4‐dioxobutanoate have demonstrated antifungal activities against C. albicans and antibacterial activities in general (Abdel-Wahab, Abdel‐Aziz, & Ahmed, 2008).

Synthesis and SAR Studies

• Benzofuran compounds are noted for their presence in natural products and as chelating agents. The synthesis of ester derivatives of 1-benzofuran-2-carboxylate, including this compound, has been reported, which are integral in structure-activity relationship (SAR) and molecular docking studies, particularly in the context of antituberculosis research (Thorat et al., 2016).

Antioxidant and Antibacterial Studies

• Benzofuran derivatives have also been studied for their antioxidant and antibacterial properties. Phenolic esters and amides of 2-(1-benzofuran-2-yl) quinoline-4-carboxylic acid, related to this compound, displayed significant chelating ability with Fe+2 ions and scavenging activity with DPPH free radicals. These compounds have shown equipotent antibacterial activities compared to standard drugs against various bacteria (Shankerrao, Bodke, & Mety, 2013).

Organic Synthesis Applications

• Benzofuran derivatives are significant in organic synthesis. For instance, the preparation of 3‐Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate is a notable process in organic chemistry, showcasing the versatility of these compounds in synthesizing diverse chemical structures (Dudley, Morshed, & Hossain, 2009).

Solubility and Cohesive Energy Studies

• The solubility of benzofuran derivatives is studied to understand their properties in various solvents. This is crucial in developing new materials, such as in the case of 3,6‐bis(5‐(benzofuran‐2‐yl)thiophen‐2‐yl)‐2,5‐bis(2‐ethylhexyl)pyrrolo[3,4‐c]pyrrole‐1,4‐dione (DPP(TBFu)2) and [6,6]‐phenyl‐C71‐butyric acid methyl ester (PC71BM) in the field of advanced energy materials (Walker et al., 2011).

Future Directions

Benzofuran and its derivatives, including Benzofuran-5-yl-oxoacetic acid ethyl ester, have attracted considerable attention in the field of drug invention and development due to their wide range of biological and pharmacological activities. Future research will likely continue to explore the therapeutic potential of these compounds, particularly in the treatment of microbial diseases.

Mechanism of Action

Target of Action

Benzofuran compounds, in general, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

It is known that benzofuran compounds interact with their targets to exert their biological effects . The specific interactions and resulting changes would depend on the particular target and the biochemical context.

Result of Action

Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound could potentially induce significant molecular and cellular changes.